Cas no 71526-44-8 (2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione)

• Product Name: 2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione
• CAS No: 71526-44-8
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD05667195
• CID: 566710
• PubChem ID: 135305
• Update Time: 2025-04-19

2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione
• 1,3-Propanedione, 2-ethyl-1,3-bis(4-methoxyphenyl)-
• 2-Ethyl-1,3-bis(4-methoxyphenyl)-1,3-propanedione
• 1,3-bis(4-methoxyphenyl)-2-ethylpropane-1,3-dione
• 1,3-bis(4-methoxyphenyl)-2-ethyl-propane-1,3-dione
• 2-ethyl-1,3-bis(4-methoxyphenyl)propan-1,3-dion
• AC1L366N
• AC1Q5EFC
• CTK2H8262
• ST088902
• SureCN5217775
• AKOS005167281
• FT-0748777
• 71526-44-8
• ADOUYSBKSXTAMH-UHFFFAOYSA-N
• A837228
• 1,3-bis(4-methoxyphenyl) -2-ethylpropane-1,3-dione
• SCHEMBL5217775
• AB01315694-02
• EN300-230017
• NCGC00319382-01
• DTXSID30221766

• MDL： MFCD05667195
• Inchi： 1S/C19H20O4/c1-4-17(18(20)13-5-9-15(22-2)10-6-13)19(21)14-7-11-16(23-3)12-8-14/h5-12,17H,4H2,1-3H3
• InChI Key： ADOUYSBKSXTAMH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C(C1C=CC(=CC=1)OC)=O)CC

Computed Properties

• Exact Mass: 312.1362
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65 ºC
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones